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Compound of Interest

Compound Name: Allyl-but-2-ynyl-amine

Cat. No.: B15364025

Essential Safety and Handling Guide for Allyl-
but-2-ynyl-amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Allyl-

but-2-ynyl-amine. It includes detailed operational procedures and disposal plans to ensure the
safety of laboratory personnel and compliance with regulations.

Immediate Safety and Hazard Information

Allyl-but-2-ynyl-amine is a potentially hazardous chemical. Based on data from structurally
similar compounds like allylamine, it should be handled with extreme caution.[1][2] It is likely to
be a flammable liquid and vapor, toxic if swallowed, inhaled, or in contact with skin, and may
cause severe skin and eye damage.[3][4]

Key Hazards:

» Flammability: Highly flammable liquid and vapor.[3][4][5] Keep away from heat, sparks, open
flames, and other ignition sources.[2][3] Vapors are heavier than air and may travel to an
ignition source.[5]

« Toxicity: Toxic if swallowed, inhaled, or absorbed through the skin.[2] May cause irritation or
burns to the skin, eyes, and respiratory tract.[1][6]
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o Reactivity: Incompatible with strong oxidizing agents, acids, and certain metals.[3][7]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling Allyl-but-2-ynyl-amine. The

selection of PPE should be based on a thorough risk assessment of the specific laboratory

procedures being performed.

PPE Category Recommended Equipment

Specifications

Safety goggles and a face

Eye and Face Protection )
shield

Goggles should be tightly
fitting and conform to EN 166
(EU) or NIOSH (US)
standards. A face shield should
be worn over safety glasses,
especially when there is a risk

of splashing or explosion.[8][9]

) ] Chemical-resistant gloves and
Skin Protection ]
a flame-resistant lab coat

Wear impervious gloves (e.qg.,
nitrile or neoprene) and a lab
coat made of non-flammable
material like Nomex®.[8][9]
Ensure gloves are inspected
before each use and changed
immediately upon

contamination.[9]

Respiratory Protection A full-face respirator

If exposure limits are exceeded
or in case of irritation, a full-
face respirator with appropriate
cartridges is necessary.[8] All
respirator use must comply
with a respiratory protection

program.[9][10]

Closed-toe, chemical-resistant
Footwear
shoes

Shoes should cover the entire

foot to protect against spills.[9]
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Operational Plan: Step-by-Step Handling
Procedures

Adherence to the following procedures is critical for the safe handling of Allyl-but-2-ynyl-
amine.

o Preparation and Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.[3]

o Ensure that an eyewash station and safety shower are readily accessible and
unobstructed.[11]

o Remove all potential ignition sources from the work area.[3][7] Use non-sparking tools and
explosion-proof equipment.[3][7]

o Ground and bond all containers and receiving equipment to prevent static discharge.[3]

¢ Chemical Handling:

[¢]

Before use, carefully read the Safety Data Sheet (SDS) for any new information.

o

Wear the appropriate PPE as specified in the table above.

o

Conduct a pre-use inspection of all equipment.

o

When transferring the chemical, do so slowly and carefully to avoid splashing.

[¢]

Keep containers tightly closed when not in use.[3]

» Storage:

o

Store in a tightly closed, suitable container in a cool, dry, and well-ventilated area.[7][8]

o

Store away from incompatible materials such as oxidizing agents and strong acids.[3][7]

[¢]

The storage area should be a designated flammables area.[3]
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Emergency Procedures

In the event of an emergency, follow these procedures and immediately alert others in the

vicinity.

Emergency Scenario Immediate Action

Immediately remove contaminated clothing.
_ Rinse the affected skin area with copious
Skin Contact )
amounts of water for at least 15 minutes. Seek

immediate medical attention.[6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3]

Move the affected person to fresh air and keep
) them at rest in a position comfortable for
Inhalation . L :
breathing. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[3][6]

) Do NOT induce vomiting. Rinse mouth with
Ingestion . _ . _
water. Seek immediate medical attention.[3]

Evacuate the area. Remove all ignition sources.
[7] For small spills, absorb with an inert material
) (e.g., sand, dry lime) and place in a sealed
spill container for disposal.[7] For large spills, contact
your institution's environmental health and

safety department.

Disposal Plan

Allyl-but-2-ynyl-amine and any contaminated materials must be disposed of as hazardous
waste.

o Waste Collection:
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o Collect all waste, including empty containers and contaminated absorbents, in a
designated and properly labeled hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted.

o Waste Disposal:
o Arrange for disposal through your institution's licensed hazardous waste disposal service.

o Follow all local, state, and federal regulations for hazardous waste disposal.[3]

Workflow for Safe Handling of Allyl-but-2-ynyl-amine
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Caption: Workflow for the safe handling of Allyl-but-2-ynyl-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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